Cas no 61786-28-5 (Cyclohexane, 1-butyl-2-ethynyl-)

• Product Name: Cyclohexane, 1-butyl-2-ethynyl-
• CAS No: 61786-28-5
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 466159
• PubChem ID: 71392167
• Update Time: 2025-04-19

Cyclohexane, 1-butyl-2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-butyl-2-ethynyl-
• 1-butyl-2-ethynylcyclohexane
• 61786-28-5
• DTXSID10813986

• Inchi： 1S/C12H20/c1-3-5-8-12-10-7-6-9-11(12)4-2/h2,11-12H,3,5-10H2,1H3
• InChI Key： UJHAEVJPVUZMMZ-UHFFFAOYSA-N
• SMILES： C1(CCCC)CCCCC1C#C

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0